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Introduction
1-Butyl-3-methylimidazolium bromide, often abbreviated as [BMIM]Br, is a prominent

member of the imidazolium-based ionic liquids. These compounds, composed entirely of ions

and existing as liquids at or near room temperature, have garnered significant attention across

various scientific disciplines. Their unique physicochemical properties, including low volatility,

high thermal stability, and tunable solubility, make them attractive alternatives to traditional

organic solvents in a wide array of applications such as catalysis, electrochemistry, and

biotechnology.[1] This technical guide provides a comprehensive overview of the core

physicochemical properties of 1-butyl-3-methylimidazolium bromide, complete with

experimental methodologies and visual workflows to support researchers and professionals in

its application.

Physicochemical Properties
The key physicochemical properties of 1-butyl-3-methylimidazolium bromide are

summarized in the tables below, providing a consolidated reference for its fundamental

characteristics.
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General and Physical Properties
Property Value Source

CAS Number 85100-77-2 [1][2]

Molecular Formula C₈H₁₅BrN₂ [2][3]

Molecular Weight 219.12 g/mol [2][3][4]

Appearance
White to light yellow solid or

colorless to light yellow liquid
[1][5]

Melting Point 65-81 °C (Varies with purity) [2][4][5]

Boiling Point ~280 °C [1]

Density
1.30 - 1.4180 g/cm³ (at 25-26

°C)
[2][5]

Solubility and Thermal Properties
Property Description Source

Solubility

Miscible in water, ethanol,

methanol, and

dichloromethane. Immiscible in

non-polar solvents like

acetone, toluene, ethyl

acetate, and diethyl ether.

[1][4][5]

Thermal Stability

High thermal stability, with

decomposition beginning at

approximately 400 °C.

[6][7]

Hygroscopicity Hygroscopic [4][5]

Electrochemical and Transport Properties
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Property Value/Description Source

Ionic Conductivity

Exhibits good ionic

conductivity, which increases

with temperature. The addition

of water or ethanol can

enhance conductivity.

[1][6][8][9]

Viscosity
Viscosity decreases with an

increase in temperature.
[1][6]

Experimental Protocols
Synthesis of 1-Butyl-3-methylimidazolium Bromide
The synthesis of 1-butyl-3-methylimidazolium bromide is typically achieved through a

quaternization reaction involving 1-methylimidazole and 1-bromobutane.[1][10]

Materials:

1-methylimidazole

1-bromobutane

Ethyl acetate (for washing)

Toluene (optional, as a solvent)

Procedure:

An equimolar mixture of 1-methylimidazole and 1-bromobutane is prepared.[11]

The reaction mixture is stirred and refluxed under a nitrogen atmosphere. The reaction

temperature is typically maintained around 65-70 °C for a period of 48 to 72 hours.[5][11]

Upon completion, the mixture is cooled to room temperature.

The resulting product, a viscous liquid or solid, is washed multiple times with ethyl acetate to

remove any unreacted starting materials.[12][13]
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The purified 1-butyl-3-methylimidazolium bromide is then dried under vacuum to remove

any residual solvent.[11]

Visualizing Workflows
To further elucidate the experimental and logical processes, the following diagrams have been

generated using the DOT language.
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Caption: Synthesis workflow for 1-butyl-3-methylimidazolium bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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